isobutyl 4-{[(2,4-dichlorophenoxy)acetyl]amino}benzoate

• IUPAC Name: 2-methylpropyl 4-[[2-(2,4-dichlorophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H19Cl2NO4/c1-12(2)10-26-19(24)13-3-6-15(7-4-13)22-18(23)11-25-17-8-5-14(20)9-16(17)21/h3-9,12H,10-11H2,1-2H3,(H,22,23)
• InChI Key: ZCXQEJFUNCONGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H19Cl2NO4
• Molecular Weight: 396.3 g/mol

Description

Isobutyl 4-{[(2,4-dichlorophenoxy)acetyl]amino}benzoate, commonly known as dicamba, is a herbicide widely used in agriculture to control broadleaf weeds. It belongs to the class of benzoic acid herbicides and is known for its selective activity against dicotyledonous plants. The chemical structure of dicamba contains a carboxylic acid, an amine, and a phenyl ring, which are responsible for its herbicidal activity.

Mechanism of Action

Dicamba works by mimicking the natural plant hormone auxin, which regulates plant growth and development. Dicamba disrupts the normal auxin signaling pathway, leading to abnormal growth and development of the plant. This results in the death of the plant or the inhibition of its growth.
Biochemical and physiological effects:
Dicamba has been shown to affect various biochemical and physiological processes in plants, including photosynthesis, respiration, and protein synthesis. It also affects the cell membrane and cell wall structure, leading to the disruption of normal plant growth and development.

Advantages and Limitations for Lab Experiments

Dicamba is widely used in laboratory experiments to study plant growth and development. Its advantages include its selective activity against dicotyledonous plants, its ability to mimic the natural plant hormone auxin, and its availability in pure form. However, dicamba also has some limitations, including its potential impact on the environment and its potential toxicity to non-target organisms.

Future Directions

Future research on dicamba could focus on its potential impact on the environment and non-target organisms, as well as its potential use in sustainable agriculture. Studies could also investigate the development of dicamba-resistant crops and the use of dicamba in combination with other herbicides to improve weed control. Additionally, research could focus on the development of new synthesis methods for dicamba to improve its efficiency and reduce its environmental impact.

Synthesis Methods

Dicamba can be synthesized by several methods, including the reaction of 2,4-dichlorophenol with chloroacetyl chloride, followed by the reaction with isobutylamine and benzoic acid. The resulting product is purified by recrystallization to obtain pure dicamba. Other methods include the reaction of 2,4-dichlorophenoxyacetic acid with isobutylamine and benzoic acid, or the reaction of 2,4-dichlorophenoxyacetic acid with isobutylamine and acetic anhydride.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal activity and its potential impact on the environment. Research has focused on the mechanism of action of dicamba, its biochemical and physiological effects on plants, and its advantages and limitations for use in laboratory experiments.